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Compound of Interest

Compound Name: 3-Hydroxy-1-indanone

CAS No.: 26976-59-0

Cat. No.: B1295786

Get Quote

Executive Summary
3-Hydroxy-1-indanone (CAS: 26976-59-0) is a chiral bicyclic ketone featuring a hydroxyl

group at the C3 position of the cyclopentanone ring.[1][2] Unlike its phenolic isomers (e.g., 5-

hydroxy-1-indanone), the C3-hydroxyl functionality introduces a stereocenter within the rigid

fused-ring system, making it a critical "chiral pool" intermediate for the synthesis of

neuroprotective agents, HPV inhibitors, and complex pharmacophores.

This guide addresses the challenge of desymmetrizing 1,3-indanedione to access

enantiomerically pure 3-hydroxy-1-indanone, providing a validated protocol for Asymmetric

Transfer Hydrogenation (ATH).

Structural Architecture & Stereochemistry[1]
Molecular Geometry
The core structure consists of a benzene ring fused to a five-membered cyclopentanone ring.

[1] The rigidity of the benzo-fused system restricts the conformational freedom of the C3

position.
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Chiral Center: C3 (benzylic position,

to the benzene ring,

to the carbonyl).

Tautomerism: The precursor, 1,3-indanedione, exists in equilibrium with its enol form (3-

hydroxy-1H-inden-1-one). However, upon reduction to 3-hydroxy-1-indanone, the keto-enol

tautomerism is arrested, locking the stereochemistry at C3.

Stereochemical Designation
The absolute configuration is determined by the spatial arrangement of the hydroxyl group

relative to the plane of the indane system.

(S)-3-Hydroxy-1-indanone: Generally the active enantiomer in specific enzymatic

reductions.[1]

(R)-3-Hydroxy-1-indanone: Accessible via specific metal-ligand catalysts.[1]

Critical Distinction: Researchers must distinguish this molecule from 1-hydroxy-indane (indanol)

and hydroxy-1-indanones where the -OH is on the benzene ring (positions 4, 5, 6, or 7). The

C3-OH is uniquely reactive due to its benzylic and aldol-like character.[1]

Synthetic Pathway: Asymmetric Transfer
Hydrogenation (ATH)
The most robust method for generating high-enantiomeric excess (ee) 3-hydroxy-1-indanone
is the desymmetrization of 1,3-indanedione.[1] Direct hydroxylation of 1-indanone is often non-

selective; therefore, reduction of the dione is preferred.

Reaction Logic
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The reaction utilizes a Ruthenium (Ru) catalyst bearing a chiral diamine ligand (TsDPEN).[1]

The catalyst discriminates between the two enantiotopic carbonyl faces of 1,3-indanedione.

Mechanism:

Hydride Transfer: The Ru-H species delivers a hydride to one carbonyl.[1]

Proton Transfer: The amine ligand delivers a proton to the oxygen.[1]

Desymmetrization: Since the starting material is symmetric (C2v point group equivalent), the

first reduction creates the chiral center.

Validated Protocol
Objective: Synthesis of (S)-3-Hydroxy-1-indanone (>95% ee).

Materials:

Substrate: 1,3-Indanedione (1.0 eq)

Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 – 1.0 mol%)

Hydrogen Donor: Formic Acid / Triethylamine (5:2 azeotropic mix)

Solvent: Dichloromethane (DCM) or DMF

Step-by-Step Methodology:

Catalyst Activation: In a flame-dried Schlenk flask, dissolve the Ru-precatalyst in degassed

DCM.

Addition: Add 1,3-indanedione (solid) to the solution.

Initiation: Slowly add the HCOOH/Et3N mixture at 0°C. The reaction is exothermic.

Incubation: Stir at room temperature (25°C) for 12–24 hours. Monitor by TLC (SiO2,

Hexane:EtOAc 7:3).[1]

Quench: Dilute with water and extract with DCM (3x).
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Purification: Wash combined organics with saturated NaHCO3 (to remove formic acid) and

brine. Dry over Na2SO4.[1]

Isolation: Flash column chromatography (Silica gel).

Yield Expectation: 85–95% Enantiomeric Excess: >90% (Dependent on ligand purity).[1]

Visualization of Reaction Pathways
The following diagram illustrates the desymmetrization logic and the analytical decision tree.
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Figure 1: Workflow for the stereoselective synthesis and validation of 3-hydroxy-1-indanone.

Analytical Profiling
To ensure scientific integrity, the synthesized product must be validated using orthogonal

analytical techniques.[1]

Chiral HPLC Method
Standard reverse-phase HPLC cannot separate enantiomers.[1][3] A chiral stationary phase

(CSP) is required.[1]
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Parameter Condition

Column
Daicel Chiralcel OD-H or AD-H

(Amylose/Cellulose derivative)

Mobile Phase Hexane : Isopropanol (90:10 to 85:[1]15)

Flow Rate 0.5 – 1.0 mL/min

Detection UV @ 254 nm (Aromatic absorption)

Retention
(S)-isomer typically elutes before (R)-isomer

(Column dependent)

NMR Spectroscopy Data
The C3 proton is the diagnostic signal.[1]

1H NMR (400 MHz, CDCl3):

7.7–7.4 (m, 4H, Ar-H), 5.35 (dd, 1H, C3-H), 3.05 (dd, 1H, C2-H), 2.65 (dd, 1H, C2-H).

Interpretation: The C3 proton appears as a doublet of doublets (or broad triplet) around 5.3–

5.5 ppm, distinct from the methylene protons of unsubstituted indanone.

Pharmaceutical Utility
The 3-hydroxy-1-indanone scaffold acts as a versatile pharmacophore.[1]

HPV Inhibitors: 3-hydroxy-1-indanone derivatives have been synthesized via N-

heterocyclic carbene catalysis as potent inhibitors of Human Papilloma Virus (HPV11) [1].[1]

[4]

Neuroprotection: The indanone core is structurally related to Rasagiline and Donepezil.[1]

While those drugs utilize 1-amino or benzyl-substituted indanones, the 3-hydroxy variant

serves as a metabolic reference standard and a precursor for C3-functionalized analogs [2].

[1]

Chiral Synthons: The hydroxyl group allows for SN1/SN2 substitution (e.g., with azides) to

generate 3-amino-1-indanones with retention or inversion of configuration.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://www.benchchem.com/product/b1295786/docs?utm_src=pdf-body#technical-guide-3-hydroxy-1-indanone-stereochemistry-synthesis-1
https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://www.benchchem.com/product/b1295786/docs?utm_src=pdf-body#technical-guide-3-hydroxy-1-indanone-stereochemistry-synthesis-1
https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://www.beilstein-journals.org/bjoc/articles/13/48
https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Beilstein J. Org.[1][5][6] Chem. (2017).[1][4][5][7] Synthesis of 1-indanones with a broad

range of biological activity. Retrieved from [Link]

National Institutes of Health (NIH).[1] Annulations involving 1-indanones to access fused-

and spiro frameworks. Retrieved from [Link]

PubChem. 3-Hydroxy-1-indanone Compound Summary. Retrieved from [Link][2]

Organic Chemistry Portal. Synthesis of Indanones. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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